Cas no 1987411-91-5 (tert-butyl 6-azabicyclo3.2.1octane-5-carboxylate)

• Product Name: tert-butyl 6-azabicyclo3.2.1octane-5-carboxylate
• CAS No: 1987411-91-5
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6491897
• PubChem ID: 121604847
• Update Time: 2025-05-21

tert-butyl 6-azabicyclo3.2.1octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-azabicyclo3.2.1octane-5-carboxylate
• EN300-19456159
• tert-butyl 6-azabicyclo[3.2.1]octane-5-carboxylate
• 1987411-91-5
• AKOS026740254

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)12-6-4-5-9(7-12)8-13-12/h9,13H,4-8H2,1-3H3
• InChI Key： IZJFOHFAFZLMHJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CCCC(CN1)C2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 6-azabicyclo3.2.1octane-5-carboxylate

tert-butyl 6-azabicyclo[3.2.1]octane-5-carboxylate: A Comprehensive Overview

tert-butyl 6-azabicyclo[3.2.1]octane-5-carboxylate, also known by its CAS number 1987411-91-5, is a complex organic compound with significant applications in the field of organic chemistry and materials science. This compound is notable for its unique bicyclic structure, which contributes to its versatile properties and potential uses in various industries.

The molecular structure of tert-butyl 6-azabicyclo[3.2.1]octane-5-carboxylate consists of a bicyclic framework with a nitrogen atom at the 6-position, making it a member of the azabicyclo family of compounds. The presence of the tert-butyl group and the carboxylate functionality adds to its chemical diversity, enabling it to participate in a wide range of chemical reactions and applications.

Recent studies have highlighted the importance of tert-butyl 6-azabicyclo[3.2.1]octane-5-carboxylate in drug discovery and development. Its bicyclic structure has been shown to exhibit potential as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. Researchers have explored its ability to modulate cellular pathways, making it a promising candidate for therapeutic interventions.

In addition to its role in pharmacology, tert-butyl 6-azabicyclo[3.2.1]octane-5-carboxylate has found applications in materials science, where its structural rigidity and functional groups make it suitable for use as a building block in polymer synthesis and advanced materials design. The compound's ability to form stable covalent bonds has been leveraged in creating high-performance polymers with tailored mechanical and thermal properties.

The synthesis of tert-butyl 6-azabicyclo[3.2.1]octane-5-carboxylate involves multi-step organic reactions, including cycloaddition processes and ring-closing metathesis, which are critical for constructing its complex bicyclic framework. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making the compound more accessible for large-scale production.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of tert-butyl 6-azabicyclo[3.2.1]octane-5-carboxylate. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Studies suggest that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in natural ecosystems.

In conclusion, tert-butyl 6-azabicyclo[3.2.1]octane-5-carboxylate, with its unique chemical structure and diverse applications, continues to be a focal point in contemporary research across multiple disciplines. Its role as a versatile building block in organic synthesis underscores its importance in advancing both scientific knowledge and industrial innovation.